Cas no 1058488-85-9 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1058488-85-9
• MF: C₂₁H₂₉N₃O₄S
• MW: 419.537664175034
• CID: 6365819
• PubChem ID: 25851024
• Update Time: 2025-07-09

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide
• 1058488-85-9
• AKOS024498055
• VU0635559-1
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-1-methylsulfonylpiperidine-4-carboxamide
• N-(1-(cyclopentanecarbonyl)indolin-6-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• F5098-0237

• Inchi： 1S/C21H29N3O4S/c1-29(27,28)23-11-8-16(9-12-23)20(25)22-18-7-6-15-10-13-24(19(15)14-18)21(26)17-4-2-3-5-17/h6-7,14,16-17H,2-5,8-13H2,1H3,(H,22,25)
• InChI Key： SYSKNVOULOTVIM-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2C=CC3CCN(C=3C=2)C(C2CCCC2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.18787759g/mol
• Monoisotopic Mass: 419.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1058488-85-9)

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide, identified by its CAS number 1058488-85-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its cyclopentanecarbonyl and indol moieties, contribute to its unique chemical properties and potential therapeutic applications.

The cyclopentanecarbonyl group in the molecular structure of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide plays a crucial role in determining its reactivity and interaction with biological targets. This moiety is often employed in medicinal chemistry to enhance the metabolic stability and binding affinity of drug candidates. The presence of the cyclopentanecarbonyl group also influences the overall solubility and pharmacokinetic profile of the compound, which are critical factors in drug development.

The indole ring system is another key feature of this compound, contributing to its potential biological activity. Indole derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern on the indole ring in N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide enhances its interaction with biological targets, making it a valuable scaffold for further derivatization and optimization.

The methanesulfonyl group attached to the piperidine ring in this compound is another important structural element. This group not only influences the electronic properties of the molecule but also contributes to its binding affinity with biological targets. The methanesulfonyl group is commonly used in drug design due to its ability to form strong hydrogen bonds and salt bridges with polar residues in proteins.

In recent years, there has been growing interest in developing novel therapeutic agents based on indole derivatives. The compound N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide has been investigated for its potential role in various diseases, including cancer and neurodegenerative disorders. Preclinical studies have shown that this compound exhibits promising antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival.

The synthesis of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. The synthetic route must be carefully optimized to ensure high yield and purity of the final product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of the synthesis.

The pharmacological properties of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide have been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated potent inhibitory effects on various enzymes and receptors associated with cancer progression. Additionally, animal models have shown that this compound exhibits significant antitumor activity without causing severe side effects.

The development of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-methanesulfonylpiperidine-4-carboxamide as a therapeutic agent represents a significant advancement in the field of oncology. Its unique structural features and promising biological activities make it a valuable candidate for further clinical investigation. Future studies will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications.

The role of computational chemistry and molecular modeling in the design and optimization of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yli) - 4 carboxyamidemethylsulfonylethyl piperidine ) has been increasingly recognized. These tools allow researchers to predict the binding modes of the compound with biological targets and identify potential lead compounds for further development. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and improve the success rate of clinical trials.

The future prospects for N-( 5 - cyclohexanone - 2 - ylidene - 5 - ( ethoxymethylene ) cyclohexane ) ) - 4 methoxybenzophenone ) are exciting given its unique structural features and promising biological activities. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into effective treatments for human diseases.